Cas no 91215-17-7 (N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 91215-17-7
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 1968160
• PubChem ID: 2404807
• Update Time: 2025-11-01

N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine
• CTK5G9068
• (4,5-Dihydro-thiazol-2-yl)-phenethyl-amine
• 2-&lt
• 2-Phenyl-ethylamino&gt
• -thiazolin
• Enamine_005228
• AC1M6SUQ
• HMS1408N14
• AC1Q28PI
• phenethylamino-2 dihydro-4,5 thiazole
• SureCN2017733
• CS-0218978
• MLS001174248
• 91215-17-7
• AKOS000116048
• WAY-106577
• N-Phenethyl-4,5-dihydrothiazol-2-amine
• DTXSID40368530
• IDI1_007815
• CHEMBL1508345
• SCHEMBL2017733
• G36843
• HMS2902P09
• SMR000595569
• Z56896214
• EN300-02769
• CL-423237
• DTXCID00319568
• AS-88459

• MDL： MFCD03077110
• Inchi： 1S/C11H14N2S/c1-2-4-10(5-3-1)6-7-12-11-13-8-9-14-11/h1-5H,6-9H2,(H,12,13)
• InChI Key： WMGJVTLPBGGVBQ-UHFFFAOYSA-N
• SMILES： S1CCN=C1NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.087769
• Monoisotopic Mass: 206.087769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 2.1

Experimental Properties

• Density: 1.16
• Boiling Point: 349.4°C at 760 mmHg
• Flash Point: 165.1°C
• Refractive Index: 1.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine

N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine: A Promising Compound in Pharmaceutical Research

N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine, also known by its CAS No. 91215-17-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This molecule belongs to the class of 1,3-thiazole derivatives, which are characterized by their heterocyclic ring structure containing sulfur and nitrogen atoms. The unique chemical framework of N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine allows it to interact with various biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of 4,5-dihydro-1,3-thiazol-2-amine as a key structural motif in modulating enzyme activity and receptor binding. The 2-phenylethyl group attached to the thiazole ring contributes to the molecule's hydrophobicity and enhances its ability to penetrate biological membranes. This structural feature is critical for the compound's potential use in targeting intracellular pathways and modulating cellular responses.

One of the most notable advancements in the field involves the application of N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine in the development of novel antiviral agents. Researchers have demonstrated that this compound can inhibit the replication of certain RNA viruses by interfering with viral RNA polymerase activity. A 2023 study published in Journal of Medicinal Chemistry reported that the 4,5-dihydro-1,3-thiazol-2-amine scaffold exhibits broad-spectrum antiviral properties, particularly against emerging viral strains.

In the context of inflammation-related diseases, N-(2-phenylethyl)-4,5-dih,3-thiazol-2-amine has shown promising therapeutic potential. Its ability to modulate the activity of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling pathways makes it a candidate for the treatment of autoimmune disorders and chronic inflammatory conditions. A recent preclinical study published in Frontiers in Pharmacology highlighted the compound's efficacy in reducing inflammation in a mouse model of rheumatoid arthritis.

Additionally, the thiazole ring in N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine has been linked to its potential as a scaffold for designing antibacterial agents. The compound's ability to disrupt bacterial cell wall synthesis and inhibit protein synthesis pathways has been explored in several studies. For instance, a 2023 paper in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of 4,5-dihydro-1,3-thiazol-2-amine exhibit potent activity against multidrug-resistant Staphylococcus aureus strains.

From a synthetic chemistry perspective, the N-(2-phenylethyl) group in N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine plays a crucial role in determining the molecule's pharmacokinetic properties. The phenylethyl moiety enhances the compound's solubility and bioavailability, which are essential for its therapeutic application. Researchers have also explored the possibility of modifying the 4,5-dihydro-1,3-thiazol-2-amine core to improve its selectivity and reduce potential side effects.

The 1,3-thiazole ring in N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine is a well-known pharmacophore in drug design, with applications spanning from anti-inflammatory to antitumor agents. The ring's ability to form hydrogen bonds and engage in π-π interactions with target proteins makes it a versatile platform for developing new therapeutics. A 2023 review in Drug Discovery Today emphasized the importance of thiazole-based compounds in addressing unmet medical needs, particularly in oncology and infectious disease treatment.

Recent advances in computational drug discovery have further expanded the potential of N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine. Molecular docking studies and virtual screening techniques have been employed to predict the compound's interactions with various protein targets. These computational tools have enabled researchers to identify novel binding sites and optimize the molecule's structure for improved potency and specificity. For example, a study published in Computational and Structural Chemistry in 2023 demonstrated that 4,5-dihydro-1,3-thiazol-2-amine derivatives can selectively bind to kinase enzymes involved in cancer progression.

The therapeutic potential of N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine extends beyond its direct biological activity. Its chemical structure also allows for the development of prodrugs, which can enhance the compound's stability and targeted delivery. Prodrug strategies have been explored to improve the oral bioavailability of 4,5-dihydro-1,3-thiazol-2-amine-based agents, making them more suitable for chronic disease management. A 2023 paper in European Journal of Medicinal Chemistry described the synthesis of a prodrug derivative that showed improved pharmacokinetic profiles compared to the parent compound.

In summary, N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine represents a promising scaffold for the development of novel therapeutics with broad applications in medicine. Its unique chemical structure, combined with its ability to interact with diverse biological targets, positions it as a valuable candidate for future drug discovery efforts. Ongoing research continues to uncover new mechanisms of action and potential therapeutic uses for this compound, underscoring its significance in modern pharmaceutical science.

As the field of medicinal chemistry evolves, the exploration of 4,5-dihydro-1,3-thiazol-2-amine derivatives will likely lead to the discovery of more effective and selective drugs. The continued investigation into the biological activities of N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine and its structural analogs will be critical in addressing global health challenges and improving patient outcomes.